5-oxo-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)pyrrolidine-2-carboxamide

• IUPAC Name: N-[1-(oxan-4-yl)pyrazol-4-yl]-5-oxopyrrolidine-2-carboxamide
• InChI: InChI=1S/C13H18N4O3/c18-12-2-1-11(16-12)13(19)15-9-7-14-17(8-9)10-3-5-20-6-4-10/h7-8,10-11H,1-6H2,(H,15,19)(H,16,18)
• InChI Key: ONMPYYRCPBLIME-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC1C(=O)NC2=CN(N=C2)C3CCOCC3
• Molecular Formula: C13H18N4O3
• Molecular Weight: 278.31 g/mol

Description

5-oxo-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)pyrrolidine-2-carboxamide, also known as THPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Antiallergic Activity

Research on compounds with similar structures has indicated potential antiallergic properties. For example, studies on antianaphylactic agents have synthesized derivatives that exhibited significant antiallergic activity, suggesting a pathway for exploring the antiallergic potential of the compound (Nohara et al., 1985).

Antibacterial Activity

Another research avenue is the synthesis of novel derivatives with antibacterial properties. Compounds with structural similarities have been synthesized and shown moderate to good activity against various bacterial strains, indicating the potential for the compound of interest to serve as a base for developing new antibacterial agents (Panda et al., 2011).

Antitubercular Agents

The design and synthesis of pyrazolo[1,5-a]pyridine-3-carboxamide derivatives have been explored as new anti-Mycobacterium tuberculosis agents. This suggests a potential application of the compound for antitubercular drug discovery, with derivatives showing promising in vitro potency (Tang et al., 2015).

Antimycobacterial Activity

Substituted isosteres of pyridine- and pyrazinecarboxylic acids have been synthesized and tested against Mycobacterium tuberculosis, revealing activities that are comparable to or exceed those of existing treatments. This research suggests the potential for developing new antimycobacterial treatments based on the compound's structure (Gezginci et al., 1998).

Anticancer and Anti-5-lipoxygenase Agents

Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, indicating the compound's potential utility in cancer treatment and as an anti-inflammatory agent (Rahmouni et al., 2016).